Cas no 2138437-55-3 (4-(Bromomethyl)-1-azabicyclo[2.2.1]heptane)

• Product Name: 4-(Bromomethyl)-1-azabicyclo[2.2.1]heptane
• CAS No: 2138437-55-3
• MF: C₇H₁₂BrN
• MW: 190.080881118774
• CID: 6062430
• PubChem ID: 137942450
• Update Time: 2025-05-20

4-(Bromomethyl)-1-azabicyclo[2.2.1]heptane Chemical and Physical Properties

Names and Identifiers

• 4-(bromomethyl)-1-azabicyclo[2.2.1]heptane
• EN300-765389
• 2138437-55-3
• 4-(Bromomethyl)-1-azabicyclo[2.2.1]heptane

• Inchi： 1S/C7H12BrN/c8-5-7-1-3-9(6-7)4-2-7/h1-6H2
• InChI Key： IPTPLMOLPMPXKA-UHFFFAOYSA-N
• SMILES： BrCC12CCN(CC1)C2

Computed Properties

• Exact Mass: 189.01531g/mol
• Monoisotopic Mass: 189.01531g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 116
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 3.2Ų

Additional information on 4-(Bromomethyl)-1-azabicyclo[2.2.1]heptane

4-(Bromomethyl)-1-azabicyclo[2.2.1]heptane: An Overview of Its Structure, Properties, and Applications

4-(Bromomethyl)-1-azabicyclo[2.2.1]heptane (CAS No. 2138437-55-3) is a unique and versatile compound that has garnered significant attention in the fields of organic chemistry, medicinal chemistry, and pharmaceutical research. This compound is characterized by its distinct 1-azabicyclo[2.2.1]heptane core, which imparts a range of interesting chemical and biological properties.

The molecular structure of 4-(Bromomethyl)-1-azabicyclo[2.2.1]heptane consists of a seven-membered ring with a nitrogen atom and a bromomethyl group attached to the carbon at the 4-position. The bromomethyl group is particularly noteworthy as it provides a reactive site for various chemical transformations, making this compound a valuable intermediate in synthetic chemistry.

In terms of physical properties, 4-(Bromomethyl)-1-azabicyclo[2.2.1]heptane is typically a solid at room temperature with a melting point ranging from 65 to 68°C. It is soluble in common organic solvents such as dichloromethane, ethanol, and dimethyl sulfoxide (DMSO), which facilitates its use in various chemical reactions and biological assays.

The synthesis of 4-(Bromomethyl)-1-azabicyclo[2.2.1]heptane has been extensively studied, and several efficient routes have been reported in the literature. One common approach involves the bromination of the corresponding methyl-substituted azabicyclic compound using N-bromosuccinimide (NBS) or bromine in an appropriate solvent. This method yields high purity and good yields, making it suitable for large-scale production.

The reactivity of the bromomethyl group in 4-(Bromomethyl)-1-azabicyclo[2.2.1]heptane has been exploited in various synthetic transformations, including nucleophilic substitution reactions (SN2) and cross-coupling reactions such as Suzuki-Miyaura coupling and Stille coupling. These reactions allow for the introduction of diverse functional groups, thereby expanding the scope of applications for this compound.

In the realm of medicinal chemistry, 4-(Bromomethyl)-1-azabicyclo[2.2.1]heptane has shown promise as a scaffold for the development of novel therapeutic agents. The unique structural features of this compound enable it to interact with specific biological targets, such as enzymes and receptors, with high affinity and selectivity. Recent studies have explored its potential as a lead compound for the treatment of neurological disorders, cancer, and inflammatory diseases.

For instance, researchers have synthesized derivatives of 4-(Bromomethyl)-1-azabicyclo[2.2.1]heptane that exhibit potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These findings highlight the potential of this compound as a starting point for the development of new anti-inflammatory drugs.

In addition to its medicinal applications, 4-(Bromomethyl)-1-azabicyclo[2.2.1]heptane has also found use in materials science and polymer chemistry. The presence of the reactive bromomethyl group allows for the incorporation of this compound into polymer chains, leading to materials with enhanced mechanical properties and improved biocompatibility.

The environmental impact of compounds like 4-(Bromomethyl)-1-azabicyclo[2.2.1]heptane is an important consideration in their development and application. Studies have shown that this compound is relatively stable under ambient conditions but can be degraded under certain environmental conditions through processes such as hydrolysis and microbial metabolism.

In conclusion, 4-(Bromomethyl)-1-azabicyclo[2.2.1]heptane (CAS No. 2138437-55-3) is a multifaceted compound with a wide range of applications in organic synthesis, medicinal chemistry, materials science, and beyond. Its unique structural features and reactivity make it an invaluable tool for researchers seeking to develop new drugs, materials, and chemical processes.